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Compound of Interest

Compound Name: Bromo-PEG3-CH2-Boc

Cat. No.: B606393

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Bromo-PEG3-CH2-Boc.
Adherence to these procedures is essential for ensuring laboratory safety and maintaining
experimental integrity.

Chemical Identifier:

 Name: Bromo-PEG3-CH2-Boc

e CAS Number: 2100306-71-4

e Molecular Formula: C12H23BrO5

Hazard Identification and Precautionary Statements:

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
Bromo-PEG3-CH2-Boc presents the following hazards.[1]

Pictogram Signal Word Hazard Statements

H315: Causes skin
) ] irritation.H319: Causes serious
GHSO07 (Exclamation Mark) Warning S
eye irritation.H335: May cause

respiratory irritation.
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Precautionary Statements:[1]

Category Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302+P352
of water.
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.
Take off contaminated clothing
P362+P364 )
and wash it before reuse.
Storage P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to mitigate the risks associated with handling

Bromo-PEG3-CH2-Boc.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves are a
suitable choice for protection
against splashes.[2] For
prolonged contact, consider
heavier-duty gloves and
consult manufacturer's

chemical resistance data.

Eye and Face Protection

Safety glasses with side

shields or Goggles

Chemical splash goggles are
required whenever handling
the substance.[2][3] A face
shield should be worn when
there is a significant risk of

splashing.

Skin and Body Protection

Laboratory coat

A standard, long-sleeved
laboratory coat should be worn
and fully buttoned.[2]

Respiratory Protection

Fume hood

All handling of Bromo-PEG3-
CH2-Boc should be conducted
in a certified chemical fume
hood to avoid inhalation of
vapors or mists.[4] If a fume
hood is not available, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be

used.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Bromo-PEG3-CH2-Boc in a

laboratory setting.

e Preparation:

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://chem.libretexts.org/Ancillary_Materials/Demos_Techniques_and_Experiments/Chemical_Safety/Proper_protective_equipment
https://chem.libretexts.org/Ancillary_Materials/Demos_Techniques_and_Experiments/Chemical_Safety/Proper_protective_equipment
https://orgchemboulder.com/Technique/Safety/Protectivegear.shtml
https://chem.libretexts.org/Ancillary_Materials/Demos_Techniques_and_Experiments/Chemical_Safety/Proper_protective_equipment
https://broadpharm.com/msds/bp-23145
https://www.benchchem.com/product/b606393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o Assemble all necessary equipment and reagents before retrieving the Bromo-PEG3-CH2-
Boc container.

o Don all required PPE as specified in the table above.

e Handling:

o

Retrieve the Bromo-PEG3-CH2-Boc from its storage location. Note that it should be
stored at 4°C for long-term stability.[1]

o

Perform all weighing and transfers of the substance within the chemical fume hood.

[¢]

Avoid direct contact with the skin, eyes, and clothing.[5]

[e]

Keep the container tightly closed when not in use.[6]
e In Case of Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes and remove contaminated clothing.[4][5]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids apart. Seek immediate medical attention.[4][5]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[6]

o Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate
medical attention.[5]

Disposal Plan

Proper disposal of Bromo-PEG3-CH2-Boc and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:
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o Collect all waste containing Bromo-PEG3-CH2-Boc, including empty containers,
contaminated gloves, and other disposable materials, in a designated and clearly labeled
hazardous waste container.

o The container should be suitable for halogenated organic waste.

e Disposal Method:

o The primary recommended method of disposal is to dissolve or mix the material with a
combustible solvent and incinerate it in a chemical incinerator equipped with an
afterburner and scrubber.[5]

o All disposal must be conducted in accordance with local, state, and federal regulations.
Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance.

o Do not allow the material to enter drains or water courses.[5]

Workflow and Safety Diagram
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Caption: Workflow for Safe Handling of Bromo-PEG3-CH2-Boc.

Click to download full resolution via product page

Skin Contact: Eye Contact: Inhalation:
Wash with Soap and Water Flush with Water, Seek Medical Aid Move to Fresh Air, Seek Medical Aid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b606393?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/KR/ko/product/chemscenellcpreferredpartner/ciah987f2431?context=bbe
https://chem.libretexts.org/Ancillary_Materials/Demos_Techniques_and_Experiments/Chemical_Safety/Proper_protective_equipment
https://orgchemboulder.com/Technique/Safety/Protectivegear.shtml
https://broadpharm.com/msds/bp-23145
https://www.biosynth.com/Files/MSDS/WH/C2/MSDS_WHC28243_7000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC403050050&countryCode=US&language=en
https://www.benchchem.com/product/b606393#personal-protective-equipment-for-handling-bromo-peg3-ch2-boc
https://www.benchchem.com/product/b606393#personal-protective-equipment-for-handling-bromo-peg3-ch2-boc
https://www.benchchem.com/product/b606393#personal-protective-equipment-for-handling-bromo-peg3-ch2-boc
https://www.benchchem.com/product/b606393#personal-protective-equipment-for-handling-bromo-peg3-ch2-boc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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